Tetrapropylammonium bromide

Catalog No.
S580729
CAS No.
1941-30-6
M.F
C12H28BrN
M. Wt
266.26 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Tetrapropylammonium bromide

Substituting TPAB with TBAB in zeolite synthesis or perovskite fabrication often results in incorrect crystal phases and process failure. Tetrapropylammonium bromide (TPAB, CAS 1941-30-6) solves this with:

  • Superior structure-directing specificity for ZSM-5 topology (critical for catalyst manufacturing)
  • High thermal stability (decomposition >265°C), ideal for solid-state synthesis and high-temperature annealing
  • Consistent quality, ensuring reproducible product morphologies and yields

Eliminate substitution risk and secure your process integrity with high-purity TPAB.

CAS Number

1941-30-6

Product Name

Tetrapropylammonium bromide

IUPAC Name

tetrapropylazanium;bromide

Molecular Formula

C12H28BrN

Molecular Weight

266.26 g/mol

InChI

InChI=1S/C12H28N.BrH/c1-5-9-13(10-6-2,11-7-3)12-8-4;/h5-12H2,1-4H3;1H/q+1;/p-1

InChI Key

BGQMOFGZRJUORO-UHFFFAOYSA-M

SMILES

CCC[N+](CCC)(CCC)CCC.[Br-]

solubility

greater than or equal to 100 mg/mL at 70.7° F (NTP, 1992)

Canonical SMILES

CCC[N+](CCC)(CCC)CCC.[Br-]

The exact mass of the compound Tetrapropylammonium bromide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as greater than or equal to 100 mg/ml at 70.7° f (ntp, 1992). It belongs to the ontological category of quaternary ammonium salt in the ChEBI Ontology tree. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Synonyms

Tetrapropylammonium bromide, TPAB, Tetra-n-propylammonium bromide, N,N,N-Tripropyl-1-propanaminium bromide, Tetrapropylazanium bromide

Purity

≥98%

Package Size

5 g, 25 g, 100 g, 500 g

Tetrapropylammonium bromide (CAS: 1941-30-6), often abbreviated as TPAB, is a quaternary ammonium salt widely utilized as a phase-transfer catalyst and a structure-directing agent (SDA) in materials synthesis. As a member of the tetraalkylammonium halide family, its properties are defined by the tetrapropylammonium cation and the bromide anion. Key procurement considerations for this class of compounds include thermal stability, solubility, and the specific steric and electronic effects of the cation, which directly influence performance in applications like zeolite synthesis and the preparation of advanced materials such as perovskites. Unlike more common analogs, the specific size of the tetrapropylammonium cation offers distinct advantages in processes where precise templating or interfacial activity is critical.

Research Fit

ZSM-5 template agent Classical Brønsted/Lewis acidity profile
Hydrophilic phase-transfer catalyst Supports three-liquid-phase reaction design
Deep eutectic solvent precursor Enables tunable ionic liquid systems

While other tetraalkylammonium salts like tetrabutylammonium bromide (TBAB) are often considered as substitutes, such a change is frequently unsuccessful in practice. The seemingly minor difference in alkyl chain length—propyl versus butyl—results in significant changes to the cation's ionic radius and steric hindrance. This directly impacts its efficacy as a structure-directing agent, where the cation's size is a critical parameter for templating specific microporous structures in zeolites or controlling crystal phase formation in perovskites. In electrochemical applications, the cation size influences the electrolyte's ionic conductivity and stability window. Furthermore, properties such as solubility and thermal decomposition temperature vary between TPAB and its analogs, affecting processability and suitability for high-temperature applications. Therefore, substituting TPAB with a seemingly similar salt can lead to different product morphologies, lower yields, or process failures.

Substitution Risk

Chain-length sensitivity
Shorter-chain analogs (TEABr) may shift zeolite template selectivity and fail to direct pure ZSM-5 phase over a wide Si/Al range.
Phase-transfer polarity reversal
Longer-chain analogs (TBABr, THABr) behave as hydrophobic catalysts, inverting three-liquid-phase hold-up trends and NaOH dependence.
Template efficacy not interchangeable
Same-family quaternary ammonium salts cannot be assumed to deliver equivalent crystallization kinetics or Brønsted/Lewis acidity profiles.

Thermal Stability vs. TBAB

Tetrapropylammonium bromide exhibits a significantly higher decomposition temperature compared to its widely used, longer-chain analog, Tetrabutylammonium bromide (TBAB). TPAB has a reported melting/decomposition point of 265-274 °C, whereas TBAB's melting point is much lower, at 102-106 °C.

Evidence DimensionMelting Point / Decomposition Temperature
Target Compound Data265-274 °C (TPAB)
Comparator Or BaselineTetrabutylammonium bromide (TBAB): 102-106 °C
Quantified Difference>160 °C higher decomposition onset
ConditionsStandard analytical conditions for melting point determination.

This superior thermal stability makes TPAB the required choice for high-temperature applications, such as the annealing steps in perovskite solar cell fabrication or the synthesis of certain zeolites, where TBAB would decompose.

ZSM-5 template: lifetime & coke
Head-to-head
Catalyst lifetime 35 h (vs 60 h with EtOH); average coke selectivity (Sc) 1.08 (vs 0.45 with EtOH)
Supports acidity-profile-directed template selection
n-Hexane cracking; matched SiO₂/Al₂O₃

Cation Size for Perovskite and Zeolite Templating

The ionic radius of the organic cation is a critical factor in the synthesis of perovskites and zeolites, governing the formation of the desired crystal structure. The tetrapropylammonium (TPA+) cation possesses a specific size that is distinct from smaller cations like tetraethylammonium (TEA+) or larger ones like tetrabutylammonium (TBA+). For instance, in perovskite synthesis, large cations like TBA+ tend to form 2D perovskite phases, while smaller cations are required for 3D structures. The intermediate size of TPA+ makes it uniquely suitable for templating specific target structures, such as ZSM-5 type zeolites, which are not as readily formed with other tetraalkylammonium salts.

Evidence DimensionCation Size and Structure-Directing Effect
Target Compound DataIntermediate ionic radius suitable for specific 3D framework templating.
Comparator Or BaselineLarger (TBA+) or smaller (TEA+) cations, which template different crystal structures (e.g., 2D perovskites for TBA+).
Quantified DifferenceQualitative difference in resulting crystal phase (e.g., specific zeolite type or perovskite dimensionality).
ConditionsCrystallization conditions for zeolite or perovskite synthesis.

For processes requiring precise crystal structure control, TPAB is not interchangeable with other tetraalkylammonium salts; selecting the wrong cation size leads to the formation of undesired crystal phases or impurities.

Si/Al working range
Class-level
Ranked: Alcohols < Amines < TPABr (widest range)
Enables broadest process window for pure-phase synthesis
Qualitative order from hydrothermal studies

Distinct Solubility Profile

Tetrapropylammonium bromide demonstrates high solubility in water (>1000 g/L), a property that differs from analogs with longer alkyl chains. For comparison, tetrabutylammonium bromide (TBAB) is also highly soluble in water (600 g/L) but is noted for its solubility in various organic solvents where it is used as a phase-transfer catalyst. However, TPAB's balance of hydrophilicity and organophilicity, along with its hygroscopic nature, can be specifically advantageous for creating certain deep eutectic solvents or for applications requiring high concentration in aqueous media.

Evidence DimensionSolubility in Water (at 20-25°C)
Target Compound Data>1000 g/L (TPAB)
Comparator Or BaselineTetrabutylammonium bromide (TBAB): 600 g/L
Quantified DifferenceTPAB is ~67% more soluble in water than TBAB.
ConditionsAqueous solution at room temperature.

This differential solubility is critical for process design, enabling higher concentration stock solutions and influencing phase behavior in biphasic reactions or formulation of ionic liquids and deep eutectic solvents.

Mixed-template crystallinity
Head-to-head
142%
relative crystallinity vs. 100% commercial parent; 393 m²/g BET; stable to 1000 °C
Supports mixed-template synergism for high-crystallinity ZSM-5
TPABr + xylitol vs TPABr alone; Si/Al 64
Acute oral toxicity
Context-dependent
TPABr LD50 3500 mg/kg (rabbit) vs TEABr LD50 590 mg/kg (mouse)
Reported exposure-margin context
Cross-study; species difference limits direct comparison
Hydrophilic PTC phase behavior
Head-to-head
With TPABr, third-phase hold-up decreases and formation depends on NaOH; opposite trend with hydrophobic catalysts
Hydrophilicity dictates process control strategy
n-butyl bromide / sodium phenolate system
Citronellal reduction catalyst rank
Head-to-head
Ranked: TBAB > TPAB > TEAB/TBAHS
Context-dependent; catalyst screening advised for citronellal
NaBH₄ reduction, 30 °C, liquid–liquid PTC

High-Temperature Perovskite and Oxide Precursor

Due to its high thermal decomposition temperature (>265 °C), TPAB is a preferred organic cation source for solid-state synthesis and high-temperature annealing processes common in the fabrication of perovskite solar cells and other advanced oxide materials. Unlike TBAB, it remains stable throughout critical heating steps, preventing process contamination and ensuring structural integrity.

ZSM-5 Zeolite Structure-Directing Agent

The specific size and shape of the tetrapropylammonium cation make it a highly effective template for the synthesis of ZSM-5 type zeolites. Its use directs the crystallization to form the desired framework topology, a level of control not achievable with larger or smaller tetraalkylammonium homologs, making it a critical raw material for catalyst manufacturing.

Deep Eutectic Solvent Component

TPAB's high aqueous solubility and ability to act as a hydrogen bond acceptor make it an excellent component for forming deep eutectic solvents when mixed with hydrogen bond donors like glycols. These DESs can be tailored for specific applications, such as CO2 capture or as green reaction media, where the properties of the TPAB-based solvent are specifically required.

Application Fit

Application
Selection Property
Validation Focus
ZSM-5 zeolite synthesis
Template-directed Brønsted/Lewis acidity profile
Cracking lifetime and coke selectivity endpoints
Three-liquid-phase PTC
Hydrophilic catalyst behavior
NaOH-dependent phase formation and hold-up inversion
Synthesis with wider exposure margin
Lower reported acute oral LD50 (context-dependent)
Occupational exposure and waste-handling procedures
Deep eutectic solvent (DES) research
Tunable quaternary ammonium building block
Phase behavior, viscosity, and ionic conductivity

Physical Description

Tetrapropylammonium bromide is a white to off-white crystalline solid. (NTP, 1992)

Melting Point

486 °F (NTP, 1992)

UNII

220T63791N

GHS Hazard Statements

Not Classified;
Reported as not meeting GHS hazard criteria by 2043 of 2092 companies (only ~ 2.3% companies provided GHS information). For more detailed information, please visit ECHA C&L website

Other CAS

1941-30-6

Wikipedia

Tetrapropylammonium bromide

General Manufacturing Information

All other basic inorganic chemical manufacturing
All other basic organic chemical manufacturing
1-Propanaminium, N,N,N-tripropyl-, bromide (1:1): ACTIVE

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